1-(4-fluorophenyl)-N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H26FN3O4/c25-18-3-7-20(8-4-18)28-15-17(14-23(28)31)24(32)26-19-5-1-16(2-6-19)13-22(30)27-11-9-21(29)10-12-27/h1-8,17,21,29H,9-15H2,(H,26,32)
• InChI Key: JGEDPRGEYHUERV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)CC2=CC=C(C=C2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)F
• Molecular Formula: C24H26FN3O4
• Molecular Weight: 439.5 g/mol
• CAS No.: 1235349-23-1

Description

The target compound features a pyrrolidine-3-carboxamide core substituted with a 4-fluorophenyl group at the 1-position and a complex side chain at the N-terminus. This side chain includes a phenyl ring linked via a 2-oxoethyl group to a 4-hydroxypiperidine moiety.

Biological Activity

The compound 1-(4-fluorophenyl)-N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-5-oxopyrrolidine-3-carboxamide is a complex organic molecule with potential therapeutic applications. Its structure incorporates a fluorophenyl group, a hydroxypiperidine moiety, and a pyrrolidine carboxamide framework, suggesting diverse biological activities due to the presence of multiple functional groups.

• Molecular Formula : C23H26FN3O3
• Molecular Weight : 421.47 g/mol
• IUPAC Name : 1-(4-fluorophenyl)-N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-5-oxopyrrolidine-3-carboxamide

Biological Activity Overview

Research indicates that compounds with similar structural motifs often exhibit activities such as:

• Antitumor effects
• Antidepressant properties
• Inhibition of specific enzymes (e.g., α-glucosidase)

The biological activity of this compound can be attributed to its ability to interact with various biological targets, including receptors and enzymes. The hydroxypiperidine and oxopyrrolidine components may enhance binding affinity to these targets, leading to significant pharmacological effects.

Antitumor Activity

A study conducted on similar compounds demonstrated that derivatives with a pyrrolidine core exhibited significant cytotoxicity against various cancer cell lines. The mechanism was linked to the induction of apoptosis through the activation of caspase pathways, suggesting that our compound may share similar mechanisms due to structural similarities.

Enzyme Inhibition

Research on piperidine derivatives has shown promising results in inhibiting α-glucosidase, an enzyme involved in carbohydrate metabolism. In vitro assays revealed that compounds with the hydroxypiperidine structure displayed IC50 values in the micromolar range, indicating potential for managing conditions like diabetes.

Data Table: Summary of Biological Activities

Activity Type	Compound Class	IC50/EC50 Values	Reference
Antitumor	Pyrrolidine derivatives	5 µM (various lines)
α-Glucosidase Inhibitor	Hydroxypiperidine derivatives	15 µM
Antidepressant	Piperidine analogs	Not specified

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

Pyrrolidine Core Modifications

• : A thiadiazol-2-yl substituent (5-isopropyl-1,3,4-thiadiazol-2-yl) replaces the hydroxypiperidinyl-oxoethyl-phenyl group.
• : The N-terminus is substituted with a 4-chlorophenyl group instead of the hydroxypiperidinyl-oxoethyl-phenyl chain. The chloro substituent’s electron-withdrawing nature may reduce metabolic stability compared to the fluorophenyl group in the target compound .
• : A pyridinyl group (4-methyl-2-pyridinyl) replaces the hydroxypiperidinyl-oxoethyl-phenyl side chain. The nitrogen in the pyridine ring could enhance solubility but may reduce membrane permeability .

Side Chain Variations

• : Incorporates a methoxybenzyl group and a 2-fluorophenyl carbamoyl moiety. The methoxy group improves solubility, while the fluorophenyl carbamoyl may increase binding affinity through halogen bonding .
• : A dihydroisoquinolinyl sulfonylethyl substituent is present in analogs tested for MERS-CoV inhibition.

Pharmacological Activity

• Antiviral Activity: In , analogs with 4-chlorophenyl (e.g., 1-(4-chlorophenyl)-N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-5-oxopyrrolidine-3-carboxamide) demonstrated 0.602% inhibition of MERS-CoV, suggesting chloro substituents may enhance activity over fluorophenyl groups in certain contexts .
• Binding Affinity : The hydroxypiperidine moiety in the target compound may form hydrogen bonds with target proteins, a feature absent in ’s thiadiazol derivative, which relies on hydrophobic interactions .

Physicochemical Properties

Compound Feature	Target Compound	Analog	Analog	Analog
Core Structure	Pyrrolidine-3-carboxamide	Pyrrolidine-3-carboxamide	Pyrrolidine-3-carboxamide	Pyrrolidine-3-carboxamide
Key Substituent	4-Hydroxypiperidinyl-oxoethyl	Thiadiazol-2-yl	4-Chlorophenyl	Dihydroisoquinolinyl-sulfonyl
Polarity	Moderate (hydroxyl group)	Low (aromatic thiadiazole)	Low (chlorophenyl)	High (sulfonyl group)
Molecular Weight (Da)	~450 (estimated)	~420 (reported)	~390 (reported)	~500 (reported)

Pharmacokinetic Considerations

• Solubility : The hydroxypiperidinyl group in the target compound likely improves aqueous solubility compared to ’s chlorophenyl derivative but may be less soluble than ’s methoxybenzyl analog .
• Metabolic Stability : Fluorine in the 4-fluorophenyl group (target compound) reduces oxidative metabolism compared to chlorine in ’s analog, which is more susceptible to dehalogenation .